N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(propylthio)benzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-propylsulfanylbenzamide
• InChI: InChI=1S/C19H22N2O2S2/c1-4-9-24-15-8-6-5-7-12(15)17(23)21-18-20-13-10-19(2,3)11-14(22)16(13)25-18/h5-8H,4,9-11H2,1-3H3,(H,20,21,23)
• InChI Key: PFUMNFHXSZVWQT-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=CC=CC=C1C(=O)NC2=NC3=C(S2)C(=O)CC(C3)(C)C
• Molecular Formula: C19H22N2O2S2
• Molecular Weight: 374.5 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(propylthio)benzamide is a useful research compound. Its molecular formula is C19H22N2O2S2 and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.11227030 g/mol and the complexity rating of the compound is 512. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• In one study, novel Schiff bases of pyrazol-5-one derivatives derived from 2-aminobenzothiazole nucleus exhibited significant antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, while also showing non-cytotoxic concentrations in cytotoxic activity assays against mammalian Vero cell line. This suggests their potential as antibacterial agents without harmful effects on healthy cells (Palkar et al., 2017).

Corrosion Inhibition Benzothiazole derivatives have also been investigated for their corrosion inhibition properties, particularly for protecting carbon steel in acidic environments. This application is crucial in extending the lifespan of metal structures and components in industrial settings.

• For instance, benzothiazole derivatives demonstrated enhanced corrosion inhibition efficiency for carbon steel in 1 M HCl solution, outperforming previously reported inhibitors from the benzothiazole family. These findings indicate their potential in developing new corrosion inhibitors that offer better protection and stability (Hu et al., 2016).

Antioxidant Properties The search for effective antioxidants is vital for pharmaceutical and nutraceutical applications to combat oxidative stress-related diseases. Benzothiazole derivatives have been synthesized and evaluated for their antioxidant activities, providing a basis for developing new compounds with potential health benefits.

• A study synthesized novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides and found that many of the compounds exhibited moderate to significant radical scavenging activity, indicating their potential as antioxidants (Ahmad et al., 2012).